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Compound of Interest

Compound Name: RO2959 monohydrochloride

Cat. No.: B560445

Get Quote

RO2959 Monohydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of RO2959 monohydrochloride.

Below you will find troubleshooting advice, frequently asked questions, detailed experimental

protocols, and relevant pathway information to facilitate your research.

Solubility Data Summary
The solubility of RO2959 monohydrochloride can vary depending on the solvent and

experimental conditions. The following table summarizes key quantitative data for easy

comparison.
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Solvent Concentration (w/v)
Molar
Concentration

Notes

Dimethyl Sulfoxide

(DMSO)
10 mg/mL[1] 21.55 mM[1]

Sonication is

recommended to aid

dissolution.[1]

Dimethyl Sulfoxide

(DMSO)
25 mg/mL[2] 53.89 mM[2]

Ultrasonic assistance

is needed.[2]

Water < 0.1 mg/mL Insoluble[2]

Considered insoluble

even with ultrasonic

waves, warming, and

heating to 60°C.[2]

In Vivo Formulation 1

(Suspension)
2.5 mg/mL 5.39 mM

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.

Requires sonication.

[3]

In Vivo Formulation 2

(Suspension)
2.5 mg/mL 5.39 mM

10% DMSO, 90%

(20% SBE-β-CD in

Saline). Requires

sonication.[3]

Troubleshooting and FAQs
This section addresses common issues and questions regarding the solubility of RO2959
monohydrochloride.

Q1: My RO2959 monohydrochloride is not dissolving in DMSO at the expected

concentration. What should I do?

A1: If you are experiencing difficulty dissolving RO2959 monohydrochloride in DMSO,

consider the following troubleshooting steps:

Increase Sonication Time: The compound may require extended sonication to fully dissolve.

Ensure your sonicator is functioning correctly.[1][2]
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Gentle Warming: Gently warm the solution (e.g., in a 37°C water bath) while stirring or

vortexing. Avoid excessive heat, which could degrade the compound.

Check Purity: Impurities in either the compound or the solvent can affect solubility. Ensure

you are using high-purity reagents.

Start with a Lower Concentration: If you are aiming for a high concentration, try preparing a

more dilute stock solution first and then, if necessary, carefully concentrate it under a stream

of inert gas, although this is generally not recommended.

Q2: Can I dissolve RO2959 monohydrochloride directly in aqueous buffers like PBS for my

cell-based assays?

A2: No, RO2959 monohydrochloride is practically insoluble in water and aqueous buffers.[2]

Direct dissolution in PBS will likely result in precipitation. It is recommended to first prepare a

concentrated stock solution in DMSO and then dilute it into your aqueous experimental

medium.[1]

Q3: I've prepared a DMSO stock solution, but the compound precipitates when I dilute it into

my cell culture medium. How can I prevent this?

A3: Precipitation upon dilution into aqueous media is a common issue for hydrophobic

compounds. Here are some solutions:

Serial Dilution: Instead of a single large dilution, perform a series of smaller, stepwise

dilutions. For example, dilute your 10 mM DMSO stock to 1 mM in DMSO first, and then add

this to your culture medium.[1]

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is low (typically ≤ 0.1%) to avoid solvent toxicity and minimize precipitation.

Use of Pluronic F-68: For in vitro assays, a small amount of a non-ionic surfactant like

Pluronic F-68 can be added to the final dilution to improve solubility and prevent

precipitation.

Vortexing During Dilution: Add the DMSO stock dropwise to the aqueous medium while

continuously vortexing or stirring to ensure rapid and even dispersion.
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Q4: For my in vivo experiments, what is the best way to formulate RO2959
monohydrochloride?

A4: For in vivo administration, a suspension is typically required. A common formulation

involves a mixture of solvents to improve bioavailability and prevent precipitation. A

recommended protocol is to first dissolve the compound in DMSO and then sequentially add

other co-solvents like PEG300 and Tween-80 before finally adding saline.[3] It is crucial to

maintain the suspension through methods like sonication before administration.[3]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

Weighing: Accurately weigh the required amount of RO2959 monohydrochloride powder

(Molecular Weight: 463.93 g/mol ). For 1 mL of a 10 mM solution, you will need 4.64 mg.

Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to the vial

containing the compound.

Dissolution: Vortex the vial for 1-2 minutes.

Sonication: Place the vial in an ultrasonic water bath and sonicate until the solution is clear.

[1] This may take several minutes.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated

freeze-thaw cycles.[1][4]

Preparation of an In Vivo Suspension (2.5 mg/mL)
This protocol yields a 2.5 mg/mL suspended solution suitable for oral or intraperitoneal

injection.[3]

Prepare a Concentrated DMSO Stock: First, prepare a 25 mg/mL stock solution of RO2959
monohydrochloride in DMSO. This will require sonication to dissolve.[3]

Mixing Co-solvents: In a sterile tube, add 100 µL of the 25 mg/mL DMSO stock solution to

400 µL of PEG300. Mix thoroughly by vortexing.[3]
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Add Surfactant: To the DMSO/PEG300 mixture, add 50 µL of Tween-80 and mix again until

the solution is homogeneous.[3]

Final Dilution: Add 450 µL of saline to the mixture to bring the total volume to 1 mL. Vortex

thoroughly to create a uniform suspension.[3]

Pre-dosing Preparation: Before administration, sonicate the suspension to ensure it is

uniformly dispersed.[3]

Signaling Pathway and Experimental Workflow
RO2959 monohydrochloride is a potent and selective inhibitor of the Calcium Release-

Activated Calcium (CRAC) channel.[5][6] Its mechanism of action involves blocking store-

operated calcium entry (SOCE), which is a critical process in T-cell activation and other cellular

functions.[7][8]

TCR Activation ER Ca2+ Store
Depletion STIM1 Activation

Orai1 Channel
(CRAC Channel)

 interacts with

Ca2+ Influx (SOCE) NFAT Activation Gene Expression
(e.g., IL-2)

RO2959
monohydrochloride

 inhibits

Click to download full resolution via product page

Caption: Mechanism of action of RO2959 monohydrochloride in T-cells.

The diagram above illustrates how T-cell receptor (TCR) activation leads to the depletion of

calcium stores from the endoplasmic reticulum (ER). This depletion activates STIM1, which in

turn interacts with and opens the Orai1 channel in the plasma membrane, allowing for a

sustained influx of calcium into the cell (SOCE). This rise in intracellular calcium activates

transcription factors like NFAT, leading to the expression of genes such as IL-2, which are

crucial for T-cell proliferation and cytokine production.[7] RO2959 monohydrochloride acts by

directly inhibiting the Orai1 channel, thereby blocking SOCE and downstream signaling events.

[5][8]
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Caption: General workflow for preparing RO2959 monohydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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